Cas no 130111-88-5 (Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-)

Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]- structure
130111-88-5 structure
Product Name:Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-
CAS No:130111-88-5
MF:C17H20N6OS
MW:356.445301055908
CID:207304
PubChem ID:9589002
Update Time:2025-04-19

Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-[[4-(dimethylamino)phenyl][2-(4-methoxyphenyl)diazenyl]methylene]-
    • [(Z)-C-[4-(dimethylamino)phenyl]-N-(4-methoxyanilino)carbonimidoyl]iminothiourea
    • 3-(4-(Dimethylamino)phenyl)-1-(4-methoxyphenyl)-5-formazancarbothioamide
    • 5-Formazancarbothioamide, 3-(4-(dimethylamino)phenyl)-1-(4-methoxyphenyl)-
    • BRN 4269862
    • 130111-88-5
    • Inchi: 1S/C17H20N6OS/c1-23(2)14-8-4-12(5-9-14)16(21-22-17(18)25)20-19-13-6-10-15(24-3)11-7-13/h4-11,19H,1-3H3,(H2,18,25)/b20-16-,22-21+
    • InChI Key: DFUBEQNNLXYLOC-MWFONDISSA-N
    • SMILES: S=C(N)/N=N/C(/C1C=CC(=CC=1)N(C)C)=N\NC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 356.1422
  • Monoisotopic Mass: 356.14193046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 87.6
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